Cas no 2247105-34-4 (2-Hydroxy-4-nitrobenzene-1-sulfonyl fluoride)

• Product Name: 2-Hydroxy-4-nitrobenzene-1-sulfonyl fluoride
• CAS No: 2247105-34-4
• MF: C₆H₄FNO₅S
• MW: 221.163064002991
• CID: 6598004
• PubChem ID: 165868769
• Update Time: 2025-05-21

2-Hydroxy-4-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2247105-34-4
• 2-hydroxy-4-nitrobenzene-1-sulfonyl fluoride
• EN300-6493423
• 2-Hydroxy-4-nitrobenzene-1-sulfonyl fluoride

• Inchi： 1S/C6H4FNO5S/c7-14(12,13)6-2-1-4(8(10)11)3-5(6)9/h1-3,9H
• InChI Key： LSEBKRDNTHTSML-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1O)[N+](=O)[O-])(=O)(=O)F

Computed Properties

• Exact Mass: 220.97942156g/mol
• Monoisotopic Mass: 220.97942156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 109Ų

Additional information on 2-Hydroxy-4-nitrobenzene-1-sulfonyl fluoride

2-Hydroxy-4-Nitrobenzene-1-Sulfonyl Fluoride: A Comprehensive Overview

The compound 2-Hydroxy-4-nitrobenzene-1-sulfonyl fluoride, with the CAS number 2247105-34-4, is a significant chemical entity in the field of organic chemistry. This compound is widely recognized for its unique structural properties and its potential applications in various chemical and pharmaceutical industries. The molecule consists of a benzene ring substituted with a hydroxyl group at position 2, a nitro group at position 4, and a sulfonyl fluoride group at position 1. These substituents contribute to its distinct chemical reactivity and physical properties.

Recent studies have highlighted the importance of 2-Hydroxy-4-nitrobenzene-1-sulfonyl fluoride in the development of advanced materials and drug delivery systems. The sulfonyl fluoride group, in particular, has been shown to exhibit high reactivity in nucleophilic substitution reactions, making it a valuable component in the synthesis of various functional materials. Moreover, the presence of the nitro and hydroxyl groups enhances the compound's ability to participate in hydrogen bonding, which is crucial for its solubility and stability in different solvents.

In terms of synthesis, 2-Hydroxy-4-nitrobenzene-1-sulfonyl fluoride can be prepared through a multi-step process involving sulfonation and fluorination reactions. Researchers have explored various methodologies to optimize the synthesis process, aiming to improve yield and purity. For instance, recent advancements in catalytic fluorination techniques have enabled more efficient production of this compound, reducing costs and environmental impact.

The application of 2-Hydroxy-4-nitrobenzene-1-sulfonyl fluoride extends beyond traditional chemical synthesis. It has been utilized as an intermediate in the development of novel pharmaceutical agents, particularly in the design of anti-inflammatory and anticancer drugs. The compound's ability to modulate cellular signaling pathways makes it a promising candidate for drug discovery programs targeting chronic diseases.

In addition to its pharmacological applications, 2-Hydroxy-4-nitrobenzene-1-sulfonyl fluoride has found utility in analytical chemistry as a reagent for the determination of trace metals and organic compounds. Its high sensitivity and selectivity make it an ideal choice for use in chromatographic and spectroscopic techniques.

Recent research has also focused on the environmental impact of 2-Hydroxy-4-nitrobenzene-1-sulfonyl fluoride. Studies have demonstrated that the compound exhibits biodegradability under specific conditions, reducing its persistence in aquatic environments. This finding is significant for industries relying on this compound, as it aligns with global efforts to promote sustainable chemical practices.

In conclusion, 2-Hydroxy-4-nitrobenzene-1-sulfonyl fluoride, with its unique chemical properties and diverse applications, remains a focal point for scientific research and industrial development. As new insights into its structure-function relationships emerge, this compound is expected to play an even greater role in advancing modern chemistry and medicine.